Cas no 1202771-62-7 (2-acetyl-4-Thiazolecarbonitrile)

2-acetyl-4-Thiazolecarbonitrile structure
1202771-62-7 structure
Product Name:2-acetyl-4-Thiazolecarbonitrile
CAS No:1202771-62-7
MF:C6H4N2OS
MW:152.173759460449
CID:1101658
PubChem ID:68370864
Update Time:2025-04-20

2-acetyl-4-Thiazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-acetyl-4-Thiazolecarbonitrile
    • 2-acetylthiazole-4-carbonitrile
    • SCHEMBL12743239
    • DA-14496
    • 1202771-62-7
    • Inchi: 1S/C6H4N2OS/c1-4(9)6-8-5(2-7)3-10-6/h3H,1H3
    • InChI Key: TWXFPAPNHJMQJX-UHFFFAOYSA-N
    • SMILES: S1C=C(C#N)N=C1C(C)=O

Computed Properties

  • Exact Mass: 152.00443393g/mol
  • Monoisotopic Mass: 152.00443393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 82Ų
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